(E)-1-((4-methoxyphenyl)sulfonyl)-N-(3-methylbenzo[d]thiazol-2(3H)-ylidene)piperidine-4-carboxamide

• IUPAC Name: 1-(4-methoxyphenyl)sulfonyl-N-(3-methyl-1,3-benzothiazol-2-ylidene)piperidine-4-carboxamide
• InChI: InChI=1S/C21H23N3O4S2/c1-23-18-5-3-4-6-19(18)29-21(23)22-20(25)15-11-13-24(14-12-15)30(26,27)17-9-7-16(28-2)8-10-17/h3-10,15H,11-14H2,1-2H3
• InChI Key: IRWGSUNONLUJBG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2SC1=NC(=O)C3CCN(CC3)S(=O)(=O)C4=CC=C(C=C4)OC
• Molecular Formula: C21H23N3O4S2
• Molecular Weight: 445.6 g/mol

Description

(E)-1-((4-methoxyphenyl)sulfonyl)-N-(3-methylbenzo[d]thiazol-2(3H)-ylidene)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C21H23N3O4S2 and its molecular weight is 445.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research into the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone has shown promising anti-inflammatory and analgesic properties. These compounds, including variants similar to the requested molecule, have been investigated for their potential as COX-1/COX-2 inhibitors, demonstrating significant inhibitory activity and offering insights into the design of new therapeutic agents with analgesic and anti-inflammatory effects (Abu‐Hashem et al., 2020).

Antimicrobial Studies

The development and antimicrobial evaluation of new pyridine derivatives, including those containing the benzothiazole and piperidine components, have been conducted. These studies found considerable antibacterial activity against various pathogens, highlighting the potential of these compounds in addressing microbial resistance and developing new antimicrobial agents (Patel & Agravat, 2009).

Pharmacological Properties

Benzamide derivatives with specific substitutions, similar to the structure of the requested compound, have been synthesized and evaluated for their selectivity as serotonin 4 (5-HT4) receptor agonists. These compounds, particularly those with modifications at the piperidine moiety, showed potential as prokinetic agents by enhancing gastric emptying and increasing defecation frequency, suggesting a promising direction for treating gastrointestinal disorders (Sonda et al., 2004).

Anticancer Activity

The synthesis of propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole and their evaluation as anticancer agents have revealed compounds with significant cytotoxicity against cancer cell lines. This research underscores the importance of structural modifications in piperidine derivatives for enhancing anticancer activity and provides a foundation for further investigations into their therapeutic potential (Rehman et al., 2018).